Cas no 851809-53-5 (5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851809-53-5
• MF: C₂₂H₂₁Cl₂N₅OS
• MW: 474.406040906906
• CID: 5901149
• PubChem ID: 4055830
• Update Time: 2025-07-17

5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-((4-chlorophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-chlorophenyl)[4-(3-chlorophenyl)-1-piperazinyl]methyl]-2-methyl-
• F0631-0080
• AKOS024589610
• 5-[(4-chlorophenyl)-[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-chlorophenyl)[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851809-53-5
• 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C22H21Cl2N5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-5-7-16(23)8-6-15)28-11-9-27(10-12-28)18-4-2-3-17(24)13-18/h2-8,13,19,30H,9-12H2,1H3
• InChI Key： MWXKEQRATKFLCY-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(Cl)C=C3)N3CCN(C4=CC=CC(Cl)=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 473.0843869g/mol
• Monoisotopic Mass: 473.0843869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: -0.22±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851809-53-5)

5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 851809-53-5, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The presence of multiple functional groups, including piperazine, triazole, and thiazole moieties, contributes to its potential as a pharmacological agent.

The structural framework of this compound is characterized by a fused ring system consisting of a piperazine ring connected to a substituted triazolo[3,2-b]thiazole core. The substitution pattern at the phenyl rings and the overall molecular architecture suggest that this compound may interact with various biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. These molecules often exhibit favorable pharmacokinetic properties and can be tailored to target specific biological pathways. The compound in question, 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, is no exception. Its complex structure suggests potential applications in treating a variety of diseases, including those related to inflammation and neurodegeneration.

One of the key features of this compound is its ability to modulate enzyme activity and receptor binding. The piperazine moiety is known to be a common pharmacophore in many drugs due to its ability to interact with biological targets such as G-protein coupled receptors (GPCRs). Additionally, the triazolo[3,2-b]thiazole core has been shown to possess anti-inflammatory and antimicrobial properties. These characteristics make 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol a valuable scaffold for developing new medications.

Recent studies have demonstrated the potential of similar heterocyclic compounds in treating neurological disorders. For instance, derivatives of triazolo[3,2-b]thiazoles have been investigated for their effects on neurotransmitter systems. The presence of the piperazine group in 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol may further enhance its ability to interact with these systems. This could lead to the development of novel therapies for conditions such as depression and anxiety.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its purity. These studies have provided valuable insights into the reactivity and stability of the molecule.

The potential applications of 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol extend beyond neurological disorders. Preliminary data suggest that it may also have applications in treating inflammatory diseases and cancer. The ability of this compound to modulate multiple biological pathways makes it a versatile tool for drug discovery.

In conclusion, 5-(4-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-oL (CAS No. 85180953_5) is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one，the future looks bright for innovative treatments across various medical conditions.